Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate

• IUPAC Name: ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C21H23N3O6S/c1-2-29-20(25)16-7-9-17(10-8-16)31(27,28)23-13-11-22(12-14-23)15-24-18-5-3-4-6-19(18)30-21(24)26/h3-10H,2,11-15H2,1H3
• InChI Key: GNBUURPUVGAFRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C21H23N3O6S
• Molecular Weight: 445.5 g/mol

Description

Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate is not fully understood. However, it has been suggested that the compound may act by inhibiting the growth and proliferation of cancer cells through the induction of apoptosis. Additionally, it has been reported to inhibit the activity of various enzymes involved in the biosynthesis of important biomolecules.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of various microorganisms, including bacteria, fungi, and viruses.

Advantages and Limitations for Lab Experiments

One of the major advantages of Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate is its broad-spectrum antimicrobial activity. It has also been reported to exhibit low toxicity towards normal cells, making it a promising candidate for the development of novel cancer therapies. However, one of the major limitations of this compound is its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate. One of the potential applications of this compound is in the development of novel antimicrobial agents to combat drug-resistant infections. Additionally, it may be studied further for its potential use in the treatment of various cancers. Further studies may also be conducted to improve the solubility and bioavailability of this compound to enhance its efficacy.

Synthesis Methods

The synthesis of Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate involves the reaction of 4-(chloromethyl)benzoic acid ethyl ester with 4-(2-oxo-1,3-benzoxazol-3-yl)piperazine-1-sulfonic acid in the presence of a base. The final product is obtained through crystallization and purification steps.

Scientific Research Applications

Ethyl 4-[4-[(2-oxo-1,3-benzoxazol-3-yl)methyl]piperazin-1-yl]sulfonylbenzoate has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit significant antimicrobial, antifungal, and antiviral activity. Additionally, it has been shown to possess anticancer properties and has been studied in the development of novel cancer therapies.